Cas no 30891-53-3 (N6,N6,2'-O-Trimethyladenosine)

• Product Name: N6,N6,2'-O-Trimethyladenosine
• CAS No: 30891-53-3
• MF: C₁₃H₁₉N₅O₄
• MW: 309.321062326431
• CID: 2842926
• PubChem ID: 20722670
• Update Time: 2024-03-01

N6,N6,2'-O-Trimethyladenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine, N,N-dimethyl-2'-O-methyl-
• N,N-Dimethyl-2'-O-methyladenosine
• (2R,3R,4R,5R)-5-[6-(dimethylamino)purin-9-yl]-2-(hydroxymethyl)-4-methoxyoxolan-3-ol
• (2R,3R,4R,5R)-5-(6-(Dimethylamino)-9H-purin-9-yl)-2-(hydroxymethyl)-4-methoxytetrahydrofuran-3-ol
• N6,N6,2'-O-Trimethyladenosine

• Inchi： 1S/C13H19N5O4/c1-17(2)11-8-12(15-5-14-11)18(6-16-8)13-10(21-3)9(20)7(4-19)22-13/h5-7,9-10,13,19-20H,4H2,1-3H3/t7-,9-,10-,13-/m1/s1
• InChI Key： IPRQAJTUSRLECG-QYVSTXNMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)N(C)C)OC)O

Computed Properties

• Exact Mass: 309.14370410 g/mol
• Monoisotopic Mass: 309.14370410 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 106
• Molecular Weight: 309.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides